Cas no 2228453-79-8 (methyl 4-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228453-79-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6126662
• PubChem ID: 165718241
• Update Time: 2025-07-20

methyl 4-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate
• 2228453-79-8
• EN300-1737268

• Inchi： 1S/C10H14N2O3/c1-12-6-7(15-8-4-11-5-8)3-9(12)10(13)14-2/h3,6,8,11H,4-5H2,1-2H3
• InChI Key： YWAWBCDQNVEHPS-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)OC)N(C)C=1)C1CNC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.5Ų

Additional information on methyl 4-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate

Recent Advances in the Study of Methyl 4-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228453-79-8)

The compound methyl 4-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2228453-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. The presence of both the azetidine and pyrrole moieties in its structure makes it a valuable scaffold for the development of novel bioactive compounds. Researchers have successfully utilized this compound in the synthesis of various derivatives, which have shown promising activity in preliminary biological assays.

One of the key areas of interest is the compound's potential as a kinase inhibitor. Kinases play a crucial role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of methyl 4-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate exhibit inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating other biological pathways. For instance, studies have indicated that it may interact with G-protein-coupled receptors (GPCRs), which are a major class of drug targets. These findings open up new avenues for the development of therapeutics targeting GPCR-related diseases.

The synthesis of methyl 4-(azetidin-3-yloxy)-1-methyl-1H-pyrrole-2-carboxylate has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its use in larger-scale studies. Notably, researchers have developed novel catalytic systems that improve the yield and purity of the compound, making it more accessible for further investigation.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacological properties. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy and safety assessments, and the exploration of its potential in combination therapies. The ongoing research on this compound underscores its significance in the field of medicinal chemistry and its potential to contribute to the development of new therapeutic agents.